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Compound of Interest

Compound Name: 3-Chloro-1,2-benzisothiazole

Cat. No.: B019369

An In-depth Technical Guide to 3-Chloro-1,2-benzisothiazole (CAS 7716-66-7)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Chloro-1,2-benzisothiazole, identified by CAS number 7716-66-7, is a heterocyclic
compound featuring a benzene ring fused to an isothiazole ring, with a chlorine atom at the 3-
position.[1][2] This molecule serves as a critical and versatile building block in organic
synthesis.[1] It is particularly significant as an intermediate in the manufacturing of various
pharmaceuticals, including the antipsychotic drugs Ziprasidone and Lurasidone, and
agrochemicals like the fungicide Oryzaemate.[3][4][5]

Beyond its role as a synthetic intermediate, 3-Chloro-1,2-benzisothiazole exhibits inherent
biological activity, notably antimicrobial and antifungal properties, which makes it a valuable
component in the formulation of biocides and preservatives.[1][6] Its reactivity, particularly
towards nucleophiles, allows for diverse chemical transformations, leading to a wide array of
functionalized derivatives with potential therapeutic applications.[7][8] This guide provides a
comprehensive overview of its chemical properties, synthesis, reactivity, biological significance,
and safety protocols.

Chemical and Physical Properties
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The fundamental properties of 3-Chloro-1,2-benzisothiazole are summarized in the table

below, compiled from various chemical data sources.

Property Value Source(s)

CAS Number 7716-66-7 [1][2][6]1[9]

Molecular Formula C7HaCINS [1][2]i61[9]

Molecular Weight 169.63 g/mol [2][6][9][10]

IUPAC Name 3-chloro-1,2-benzothiazole [10]
3-Chlorobenzold]isothiazole,

Synonyms ) [11[2][10]
3-Chloro-1,2-benzothiazole
White to light yellow or orange

Appearance ) ) [1][6][11][12]
crystalline powder/solid

Melting Point 38-44°C [2][6][9][11]

N ] 122 °C @ 10 Torr; 80 - 86 °C

Boiling Point [2][6][11]
@ 0.75 mmHg
Sparingly soluble in water.

- Soluble in Chloroform,

Solubility _ [1][4]
Dichloromethane, Ethyl
Acetate.

Canonical SMILES C1=CC=C2C(=C1)C(=NSs2)CI [2][9]]10]
BCPVKLRBQLRWDQ-

InChlKey [2][10]

UHFFFAOYSA-N

Synthesis and Manufacturing

The predominant industrial synthesis of 3-Chloro-1,2-benzisothiazole involves the

chlorination of 1,2-benzisothiazol-3(2H)-one (also known as benzisothiazolinone).[4][13] This

transformation is typically achieved using a chlorinating agent such as thionyl chloride (SOCIz2)

or phosgene, often in the presence of a catalyst like N,N-dimethylformamide (DMF).[13]

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.benchchem.com/product/b019369?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-chloro-1-2-benzisothiazole-dic15430.html
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.chemimpex.com/products/44541
https://www.biosynth.com/p/FC19963/7716-66-7-3-chloro-12-benzisothiazole
https://wap.guidechem.com/encyclopedia/3-chloro-1-2-benzisothiazole-dic15430.html
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.chemimpex.com/products/44541
https://www.biosynth.com/p/FC19963/7716-66-7-3-chloro-12-benzisothiazole
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.chemimpex.com/products/44541
https://www.biosynth.com/p/FC19963/7716-66-7-3-chloro-12-benzisothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1_2-benzisothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1_2-benzisothiazole
https://wap.guidechem.com/encyclopedia/3-chloro-1-2-benzisothiazole-dic15430.html
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1_2-benzisothiazole
https://wap.guidechem.com/encyclopedia/3-chloro-1-2-benzisothiazole-dic15430.html
https://www.chemimpex.com/products/44541
https://m.chemicalbook.com/CASEN_7716-66-7.htm
https://www.pharmaffiliates.com/en/7716-66-7-3-chloro-1-2-benzisothiazole-pa1231680.html
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.chemimpex.com/products/44541
https://www.biosynth.com/p/FC19963/7716-66-7-3-chloro-12-benzisothiazole
https://m.chemicalbook.com/CASEN_7716-66-7.htm
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.chemimpex.com/products/44541
https://m.chemicalbook.com/CASEN_7716-66-7.htm
https://wap.guidechem.com/encyclopedia/3-chloro-1-2-benzisothiazole-dic15430.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3227413.htm
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://www.biosynth.com/p/FC19963/7716-66-7-3-chloro-12-benzisothiazole
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1_2-benzisothiazole
https://commonchemistry.cas.org/detail?cas_rn=7716-66-7
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1_2-benzisothiazole
https://www.benchchem.com/product/b019369?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3227413.htm
https://www.chemicalbook.com/synthesis/3-chloro-1-2-benzisothiazole.htm
https://www.chemicalbook.com/synthesis/3-chloro-1-2-benzisothiazole.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

1,2-Benzisothiazol-3(2H)-one Thionyl Chloride (SOCI2)

Process

Chlorination Reaction

(Solvent: Chlorobenzene, Catalyst: DMF)

Concentration under
reduced pressure

Products & Purification

Crude Product

Vacuum Distillation

y

3-Chloro-1,2-benzisothiazole
(Purity: >90%)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-Chloro-1,2-benzisothiazole.

Detailed Experimental Protocol: Synthesis

The following protocol is adapted from established procedures for the synthesis of 3-Chloro-
1,2-benzisothiazole.[4][13]

Materials:
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1,2-benzisothiazol-3-one (0.5 mol, 75.6 g)

Thionyl chloride (SOCI2) (0.6 mol, 71.4 g)

N,N-dimethylformamide (DMF) (0.75 mol, 54.8 g)

Chlorobenzene (100.0 g)

Procedure:

A1 L four-necked round-bottomed flask is equipped with a mechanical stirrer, a
thermometer, and a reflux condenser.

e 1,2-benzisothiazol-3-one, DMF, and chlorobenzene are added to the flask.
e The mixture is stirred and heated to a temperature between 70 °C and 80 °C.

o Thionyl chloride is added dropwise over a period of 1 hour, maintaining the reaction
temperature.

 After the addition is complete, the reaction mixture is held at the same temperature and
stirred for an additional 8 hours.

o Upon completion, the reaction mixture is concentrated under reduced pressure to remove
the solvent and any unreacted thionyl chloride.

e The resulting crude product is purified by vacuum distillation (e.g., at 128 °C under 0.93 kPa)
to yield the target product, 3-chloro-1,2-benzisothiazole.[4][13] A yield of approximately
90% can be expected.[4][13]

Chemical Reactivity

The reactivity of 3-Chloro-1,2-benzisothiazole is dominated by its interactions with
nucleophiles and carbanions. These reactions can proceed via two main pathways: direct
nucleophilic substitution at the chlorine-bearing carbon or nucleophilic attack at the sulfur atom,
leading to the cleavage of the isothiazole ring.[7]

Reactions with Nucleophiles
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A range of nucleophiles react with 3-chloro-1,2-benzisothiazole to cause the fission of the
thiazole ring.[7]

e Sodium Cyanide (in aqueous acetone): Yields a mixture of o-cyanophenyl thiocyanate
(62%), bis-(o-cyanophenyl) disulphide (22%), and 2-acetyl-3-aminobenzo[b]thiophen (6%).
[7]

o Copper(l) Cyanide (in DMF): Produces bis-(o-cyanophenyl) disulphide in high yield (80%).[7]
e n-Butyl-lithium: Gives o-(n-butylthio)-benzonitrile (90%).[7]

e Sodium Thiophenoxide: Results in a mixture containing mainly bis-(o-cyanophenyl)
disulphide and diphenyl disulphide.[7]

In contrast, some nucleophiles result in direct substitution without ring opening:

e Sodium Ethoxide (in ethanol): Affords 3-ethoxy-1,2-benzisothiazole, demonstrating a classic
nucleophilic substitution pathway.[7]

Reactions with Carbanions

Reactions with carbanions, typically generated from active methylene compounds in the
presence of a base like sodium ethoxide, often lead to the formation of benzo[b]thiophen
derivatives.[14][15]

e Pentane-2,4-dione: Forms 2-acetyl-3-aminobenzo[b]thiophen.[14][15]

o Ethyl Acetoacetate & Diethyl Malonate: Primarily yield ethyl 3-aminobenzo[b]thiophen-2-
carboxylate.[14][15]

o Ethyl Cyanoacetate: Gives the direct substitution product, ethyl (1,2-benzisothiazol-3-
yl)cyanoacetate, without ring opening or rearrangement.[14][15]

The proposed mechanism for the formation of benzo[b]thiophen derivatives involves an
intermediate S-substituted o-cyanothiophenol, which subsequently cyclizes.[14]
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Caption: Reaction pathways of 3-Chloro-1,2-benzisothiazole with nucleophiles.

Biological Activity and Applications

3-Chloro-1,2-benzisothiazole is a compound of significant interest in both industrial and
pharmaceutical chemistry due to its broad utility.

o Pharmaceutical Intermediate: It is a key starting material for the synthesis of atypical
antipsychotics such as Ziprasidone and Lurasidone.[4][5][16] It is also used to create
derivatives with potential spasmolytic, antimuscarinic, and muscle-relaxant properties.[8]

o Agrochemical Intermediate: The compound is essential for producing fungicides, most
notably Oryzaemate.[3] Its derivatives are also researched for pesticide development.[6]
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» Antimicrobial Agent: It possesses intrinsic antimicrobial and antifungal properties, making it
effective as a biocide and preservative in various formulations.[1][6]

o Material Science: It has been investigated for use as a corrosion inhibitor and as an additive
to enhance the durability of polymers.[1][6]

The biological activity of isothiazolinones, the class to which this compound belongs, is
generally attributed to their ability to interact with and inhibit cellular functions in
microorganisms.[1] The mechanism is believed to involve the disruption of thiol-containing
enzymes, which are critical for microbial respiration and energy generation.[17]

Safety and Toxicology

3-Chloro-1,2-benzisothiazole is a hazardous chemical that must be handled with appropriate
safety precautions. It is classified as a skin and eye irritant and may cause respiratory irritation.
[10][18][19]
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Hazard Information

Details

Source(s)

Pictograms

GHSO07 (Exclamation Mark)

[10]

Signal Word

Warning

[10]

Hazard Statements

H302: Harmful if
swallowed.H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause
respiratory
irritation.H401/H411: Toxic to
aquatic life (with long lasting

effects).

[10][18]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P273: Avoid release to the
environment.P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of
soap and
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[10][18][19]

Handling Recommendations:

e Use only in a well-ventilated area or outdoors.[18][19]

o Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and protective clothing.[19]

e Avoid all direct contact with the substance.[18]
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» Store in a dry, cool, well-ventilated place with the container tightly closed.[19]

e In case of exposure, follow standard first-aid measures and seek medical attention if
symptoms persist.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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